Cas no 606143-52-6 (Selumetinib)

Selumetinib (azd6244) is a highly potent and selective, non ATP competitive mek1/2 inhibitor with an IC50 of 14 nm for MEK1 inhibition Conclusion: selumetinib (azd6244) inhibits MEK1 / 2 phosphorylation

Selumetinib structure

Product Name:Selumetinib

CAS No:606143-52-6

Molecular Formula:C₁₇H₁₅BrClFN₄O₃

Molecular Weight:457.6814

MDL:MFCD11977472

CID:68472

PubChem ID:10127622

Selumetinib Properties

Names and Identifiers

- AZD 6244
- 5-[(4-Bromo-2-chlorophenyl)amino]-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzimidazole-6-carboxamide
- Selumetinib
- Selumetinib (AZD6244)
- 1H-Benzimidazole-6-carboxamide, 5-[(4-bromo-2-chlorophenyl)amino]-4-fluoro-N-(2- hydroxyethoxy)-1-methyl-
- 5-(4-bromo-2-chlorophenylamino)-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzo[d]imidazole-6-c...
- 6-(4-bromo-2-chloroanilino)-7-fluoro-N-(2-hydroxyethoxy)-3-methylbenzimidazole-5-carboxamide
- AZD-6244
- AZD6244 (Selumetinib)
- Name: AZD 6244
- SeluMetinib (AZD-6244)
- Selumetinib(AZD6244,ARRY-142886)
- 6-(4-bromo-2-chlorophenylamino)-7-fluoro-N-(2-hydroxyethoxy)-3-methyl-3H-benzo[d]imidazole-5-carboxamide
- Array142886
- ARRY 142886
- ARRY-142886
- AZD6244
- AZD6244(Selumetinib)
- 5-((4-bromo-2-chlorophenyl)amino)-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzo[d]imidazole-6-carboxamide
- 5-(4-broMo-2-chlorophenylaMino)-4-fluoro-N-(2-hydroxyethoxy)-1-Methyl-1H-benzo[d]iMidazole-6-carboxaMide
- HY-50706
- NSC800882
- CS-0059
- 6-(4-bromo-2-chloro-phenylamino)-7-fluoro-3-methyl-3H-benzoimidazole-5-carboxylic acid(2-hydroxy-ethoxy)-amide
- CHEMBL1614701
- 6-(4-bromo-2chloro-phenylamino)-7-fluoro-3-methyl-3H-benzoimidazole-5-carboxylic acid (2-hydroxy-ethoxy)-amide
- EX-8621
- HMS3244G03
- NCGC00189073-07
- DB11689
- SELUMETINIB [INN]
- NSC 741O78
- A8446
- 6UH91I579U
- CHEBI:90227
- SELUMETINIB [USAN]
- 1H-BENZIMIDAZOLE-6-CARBOXAMIDE, 5-((4-BROMO-2-CHLOROPHENYL)AMINO)-4-FLUORO-N-(2- HYDROXYETHOXY)-1-METHYL-
- AC-25059
- NCGC00189073-02
- BCP9000354
- AZD 6244;5-((4-Bromo-2-chlorophenyl)amino)-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzo[d]imidazole-6-carboxamide;6-(4-bromo-2-chlorophenylamino)-7-fluoro-N-(2-hydroxyethoxy)-3-methyl-3H-benzo[d]imidazole-5-carboxamide
- 6-(4-bromo-2-chloro-anilino)-7-fluoro-N-(2-hydroxyethoxy)-3-methyl-benzimidazole-5-carboxamide
- 6-(4-bromo-2-chlorophenylamino)-7-fluoro-3-methyl-3H-benzoimidazole-5-carboxylic acid(2-hydroxyethoxy)-amide
- AKOS015904255
- HMS3265L02
- Selumetinib (ARRY142886/AZD6244)
- 6-(4-Bromo-2-chloro-phenylamino)-7-fluoro-3-methyl-3H-benzoimidazole-5-carboxylic acid (2-hydroxy-ethoxy)-amide
- 3EW
- Selumetinib (USAN/INN)
- NSC-741078
- 5-[(4-bromo-2-chlorophenyl)amino]-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-1,3-benzodiazole-6-carboxamide
- SELUMETINIB [MI]
- NCGC00189073-01
- CYOHGALHFOKKQC-UHFFFAOYSA-N
- Koselugo
- D09666
- SCHEMBL155456
- 1H-Benzimidazole-6-carboxamide, 5-((4-bromo-2-chlorophenyl)amino)-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-
- CCG-264774
- s1008
- Q7448840
- HMS3244G04
- NSC-800882
- HMS3244H03
- AZD6244,Selumetinib, ARRY-142886
- 6-(4-bromo-2-chloro-phenylamino)-7-fluoro-3-methyl-3H-benzoimidazole-5-carboxylic acid (2-hydroxy -ethoxy)-amide
- 5-((4-BROMO-2-CHLOROPHENYL)AMINO)-4-FLUORO-N-(2-HYDROXYETHOXY)-1-METHYL-1H-BENZIMIDAZOLE-6-CARBOXAMIDE
- 606143-52-6
- EN300-18166787
- SB14707
- 6-[(4-bromo-2-chlorophenyl)amino]-7-fluoro-N-(2-hydroxyethoxy)-3-methylbenzimidazole-5-carboxamide
- SELUMETINIB [WHO-DD]
- BDBM50355497
- AZD6244 (Selumetinib,ARRY-142886)
- SW202561-3
- BCPP000367
- HMS3265L01
- MFCD11977472
- Tox21_113362
- 6-(4-bromo-2-chlorophenylamino)-7-fluoro-3-methyl-3H-benzoimidazole-5-carboxylic acid (2-hydroxyethoxy)-amide
- Tox21_113362_1
- FT-0674552
- Q-101405
- AM808016
- 1H-Benzimidazole-6-carboxamide, 5-[(4-bromo-2-chlorophenyl)amino]-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-
- selumetinibum
- BRD-K57080016-001-01-9
- HMS3265K02
- Selumetinib [USAN:INN]
- HMS3654O03
- MEK inhibitor AZD6244
- UNII-6UH91I579U
- EX-A020
- HMS3265K01
- NSC741078
- ARRY-886
- DTXCID0028870
- CAS-606143-52-6
- ARRY142886
- DTXSID3048944
- C17H15BrClFN4O3
- NS00071922
- GTPL5665
- BCP01739
- BRD-K57080016-001-19-1
- BRD-K57080016-001-15-9
- SDCCGSBI-0654324.P001
- AZD6244 (Selumetinib,ARRY-142886)?
- 5-[(4-BROMO-2-CHLOROPHENYL)AMINO]-4-FLUORO-N-(2-HYDROXYETHOXY)-1-METHYL-1H-BENZIMIDAZOLE-6-CARBOXAMIDE
- MDL： MFCD11977472
- InChIKey： CYOHGALHFOKKQC-UHFFFAOYSA-N
- Inchi： 1S/C17H15BrClFN4O3/c1-24-8-21-16-13(24)7-10(17(26)23-27-5-4-25)15(14(16)20)22-12-3-2-9(18)6-11(12)19/h2-3,6-8,22,25H,4-5H2,1H3,(H,23,26)
- SMILES： BrC1C([H])=C([H])C(=C(C=1[H])Cl)N([H])C1=C(C2=C(C([H])=C1C(N([H])OC([H])([H])C([H])([H])O[H])=O)N(C([H])([H])[H])C([H])=N2)F

Computed Properties

Exact Mass: 456.00001g/mol
Surface Charge: 0
XLogP3: 3.6
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 456.00001g/mol
Monoisotopic Mass: 456.00001g/mol
Topological Polar Surface Area: 88.4Å²
Heavy Atom Count: 27
Complexity: 523
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.98950
PSA: 88.41000
Refractive Index: 1.672
Boiling Point: No data available
Melting Point: >219°C
Flash Point: No data available
Solubility: 生物体外In Vitro:DMSO溶解度20.83 mg/mL(45.51 mM;Need ultrasonic)
Color/Form: No data available
Density: 1.69

Selumetinib Security Information

Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Signal Word：Warning

Selumetinib Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Selumetinib Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0037XB-25mg	5-[(4-Bromo-2-chlorophenyl)amino]-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzimidazole-6-carboxamide	606143-52-6	98% (HPLC) powder	25mg	$30.00	2025-02-19
A2B Chem LLC	AB49439-10mg	Selumetinib	606143-52-6	≥95%	10mg	$29.00	2024-04-19
abcr	AB437574-25 mg	Selumetinib; .	606143-52-6		25mg	€118.50	2023-07-18
Advanced ChemBlocks	10381-25MG	Selumetinib	606143-52-6	98%	25MG	$35	2023-09-15
Ambeed	A351367-1mg	5-((4-Bromo-2-chlorophenyl)amino)-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-benzo[d]imidazole-6-carboxamide	606143-52-6	99%	1mg	$7.0	2025-02-22
Apollo Scientific	BIFK0041-25mg	Selumetinib	606143-52-6		25mg	£87.00	2023-08-31
Axon Medchem	1516-5 mg	AZD6244	606143-52-6	99%	5mg	€60.00	2023-07-10
Enamine	EN300-18166787-0.05g	5-[(4-bromo-2-chlorophenyl)amino]-4-fluoro-N-(2-hydroxyethoxy)-1-methyl-1H-1,3-benzodiazole-6-carboxamide	606143-52-6		0.05g	$1378.0	2023-09-19
eNovation Chemicals LLC	D571227-5g	Selumetinib	606143-52-6	97%	5g	$1000	2022-09-06
LKT Labs	S1846-1 mg	Selumetinib	606143-52-6	≥99%	1mg	$53.00	2023-07-10

Selumetinib Synthesis

Synthetic Circuit 1

606143-52-6

Reaction Conditions

Reference

: Combinations of MEK kinase and HH inhibitors for cancer treatment

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

606143-52-6

Reaction Conditions

Reference

: Crystal forms of a 1H-benzimidazole-6-carboxamide hydrogen sulfate salt

, World Intellectual Property Organization, , ,

Selumetinib Preparation Products

Selumetinib (606143-52-6)

Selumetinib Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:606143-52-6)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:606143-52-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:606143-52-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:606143-52-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Selumetinib Related Literature

1. Applying support-vector machine learning algorithms toward predicting host–guest interactions with cucurbit[7]uril

Anthony Tabet,Thomas Gebhart,Guanglu Wu,Charlie Readman,Merrick Pierson Smela,Vijay K. Rana,Cole Baker,Harry Bulstrode,Polina Anikeeva,David H. Rowitch,Oren A. Scherman Phys. Chem. Chem. Phys. 2020 22 14976
2. Design and synthesis of novel phenylaminopyrimidines with antiproliferative activity against colorectal cancer

Hanan A. Henidi,Ahmed M. Al-Abd,Fahad A. Al-Abbasi,Hawazen A. BinMahfouz,Ibrahim M. El-Deeb RSC Adv. 2019 9 21578
3. Crosstalk between kinases and Nedd4 family ubiquitin ligases

Heeseon An,David T. Krist,Alexander V. Statsyuk Mol. BioSyst. 2014 10 1643
4. Hierarchical control of coherent gene clusters defines the molecular mechanisms of glioblastoma

Igor F. Tsigelny,Valentina L. Kouznetsova,Pengfei Jiang,Sandeep C. Pingle,Santosh Kesari Mol. BioSyst. 2015 11 1012
5. Small molecule inhibitors in pancreatic cancer

Jufeng Sun,Cecilia C. Russell,Christopher J. Scarlett,Adam McCluskey RSC Med. Chem. 2020 11 164
6. Insights into auto-S-fatty acylation: targets, druggability, and inhibitors

Lu Hu,Zhipeng Tao,Xu Wu RSC Chem. Biol. 2021 2 1567
7. Simultaneously monitoring endogenous MAPK members in single living cells by multi-channel fluorescence correlation spectroscopy

Liyun Deng,Xiangyi Huang,Chaoqing Dong,Jicun Ren Analyst 2021 146 2581
8. Toward personalized cancer nanomedicine – past, present, and future

Alexander H. Stegh Integr. Biol. 2013 5 48
9. Curcumin enhances the membrane trafficking of the sodium iodide symporter and augments radioiodine uptake in dedifferentiated thyroid cancer cells via suppression of the PI3K-AKT signaling pathway

Li Zhang,Shichen Xu,Xian Cheng,Jing Wu,Xiaowen Wang,Liying Wu,Huixin Yu,Jiandong Bao Food Funct. 2021 12 8260
10. Visible-light-promoted oxidative halogenation of (hetero)arenes

Lingling Lu,Yiming Li,Xuefeng Jiang Green Chem. 2020 22 5989

Related Categories

Other Chemical additives Functional Additives

606143-52-6 (Selumetinib) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:606143-52-6)Selumetinib

Purity:99%/99%/99%

Quantity:250mg/1g/5g

Price($):193.0/363.0/1269.0

atkchemica

(CAS:606143-52-6)Selumetinib

Purity:95%+

Quantity:1g/5g/10g/100g

Price($):discuss personally

Cas no 606143-52-6 (Selumetinib)

Selumetinib Properties

Names and Identifiers

Computed Properties

Experimental Properties

Selumetinib Security Information

Selumetinib Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Selumetinib Pricemore >>

Selumetinib Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Selumetinib Preparation Products

Selumetinib Suppliers

Selumetinib Related Literature

Related Categories

606143-52-6 (Selumetinib) Related Products